Cas no 71566-54-6 (Benzoic acid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)-2,1-diazenediyl]]bis[4-methyl-,1,1'-bis(1-methylethyl) ester)

• Product name: Benzoic acid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)-2,1-diazenediyl]]bis[4-methyl-,1,1'-bis(1-methylethyl) ester
• CAS No: 71566-54-6
• MF: C₅₀H₄₂N₆O₈Cl₂
• MW: 925.809880000001
• CID: 567441
• PubChem ID: 136144465

Benzoic acid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)-2,1-diazenediyl]]bis[4-methyl-,1,1'-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)-2,1-diazenediyl]]bis[4-methyl-,1,1'-bis(1-methylethyl) ester
• Benzoicacid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)azo]]bis[4-methyl-,bis(1-methylethyl) ester (9CI)
• C.I. 20065
• C.I. Pigment Red 221
• CromophtalRed 2B
• Pigment Red 221
• W-111456
• Benzoic acid, 3,3'-((2,5-dichloro-1,4-phenylene)bis(iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)-2,1-diazenediyl))bis(4-methyl-, 1,1'-bis(1-methylethyl) ester
• Diisopropyl 3,3'-((2,5-dichloro-1,4-phenylene)bis(iminocarbonyl(2-hydroxy-3,1-naphthylene)azo))bis(4-methylbenzoate)
• SCHEMBL12960435
• EINECS 275-639-3
• SCHEMBL21436654
• DTXSID50887929
• Benzoic acid, 3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)-2,1-diazenediyl]]bis[4-methyl-, 1,1'-bis(1-methylethyl) ester
• NS00003584
• EC 275-639-3
• Benzoic acid, 3,3'-[(2,5-dichloro-1,4-phenylene)bis[iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)azo]]bis[4-methyl-, bis(1-methylethyl) ester
• 71566-54-6
• Benzoic acid, 3,3'-((2,5-dichloro-1,4-phenylene)bis(iminocarbonyl(2-hydroxy-3,1-naphthalenediyl)azo))bis(4-methyl-, bis(1-methylethyl) ester

• Inchi： InChI=1S/C50H42Cl2N6O8/c1-25(2)65-49(63)31-17-15-27(5)39(21-31)55-57-43-33-13-9-7-11-29(33)19-35(45(43)59)47(61)53-41-23-38(52)42(24-37(41)51)54-48(62)36-20-30-12-8-10-14-34(30)44(46(36)60)58-56-40-22-32(18-16-28(40)6)50(64)66-26(3)4/h7-26,59-60H,1-6H3,(H,53,61)(H,54,62)/b57-55+,58-56+
• InChI Key： KTIRDZPYBSANLK-NCCSDIRBSA-N
• SMILES： CC(C)OC(=O)C1=CC(=C(C)C=C1)/N=N/C2=C3C=CC=CC3=CC(=C2O)C(=O)NC4=C(C=C(C(=C4)Cl)NC(=O)C5=C(C(=C6C=CC=CC6=C5)/N=N/C7=C(C)C=CC(=C7)C(=O)OC(C)C)O)Cl

Computed Properties

• Exact Mass: 924.2441177g/mol
• Monoisotopic Mass: 924.2441177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 66
• Rotatable Bond Count: 16
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 958.4 °C at 760 mmHg
• Flash Point: 533.4 °C